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Core Abstract
Mackinawite (FeS), a tetragonal iron monosulfide, is a pivotal material in fields ranging from

geochemistry to the burgeoning area of nanomedicine. As the initial precipitate in many sulfidic

environments, its thermodynamic properties and stability dictate the formation pathways of

more stable iron sulfides like greigite and pyrite.[1][2][3] More recently, mackinawite-based

nanozymes have demonstrated significant therapeutic potential as potent scavengers of

reactive oxygen species (ROS), opening new avenues for drug development, particularly in the

treatment of ROS-related diseases such as acute kidney injury.[4][5] This technical guide

provides a comprehensive overview of the thermodynamic landscape of mackinawite, detailing

its fundamental properties, stability under various conditions, and the experimental protocols

for its synthesis and characterization. Furthermore, it delves into the biomedical applications of

mackinawite nanozymes, illustrating their mechanism of action and impact on relevant

biological signaling pathways.

Thermodynamic Properties of Mackinawite
The thermodynamic stability of a mineral is fundamentally described by its standard Gibbs free

energy of formation (ΔG°f), standard enthalpy of formation (ΔH°f), and standard molar entropy

(S°). These parameters determine the spontaneity of its formation and its potential for
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transformation into other phases. While experimental values can vary depending on the

crystallinity and synthetic method of the mackinawite sample, a consistent set of

thermodynamic data is crucial for accurate geochemical and biomedical modeling.

Quantitative Thermodynamic Data
The following table summarizes the key thermodynamic properties of mackinawite at standard

conditions (298.15 K and 1 bar).

Property Symbol Value Unit Reference

Molar Mass M 87.913 g·mol⁻¹ [6]

Molar Volume V° 21.082 cm³·mol⁻¹ [6]

Gibbs Free

Energy of

Formation

ΔG°f -98.493 kJ·mol⁻¹ [6]

Enthalpy of

Formation
ΔH°f -95.495 kJ·mol⁻¹ [6]

Standard Molar

Entropy
S° 69.430 J·mol⁻¹·K⁻¹ [6]

Heat Capacity C_p See below J·mol⁻¹·K⁻¹ [6][7]

The heat capacity of mackinawite can be described by the Shomate equation, which allows for

calculation at various temperatures. The parameters for the equation for FeS are provided in

the NIST WebBook.[7] The Thermoddem database also provides a Maier-Kelley equation for

heat capacity as a function of temperature.[6] First-principles calculations have also been

employed to determine the thermodynamic properties of mackinawite, providing theoretical

values that are in general agreement with experimental data.[8]

Stability of Mackinawite
Mackinawite is a metastable phase, meaning it is not the most thermodynamically stable iron

sulfide under most conditions, yet it can persist for extended periods due to kinetic barriers to
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transformation.[2] Its stability is highly dependent on environmental factors such as pH, redox

potential (Eh), temperature, and the presence of other chemical species.

pH and Redox Influence (Pourbaix Diagram)
The stability fields of mackinawite as a function of pH and redox potential are best visualized

using a Pourbaix (Eh-pH) diagram. These diagrams illustrate the conditions under which a

particular mineral is the most stable solid phase in equilibrium with an aqueous solution.

Mackinawite is generally stable under reducing (anoxic) and near-neutral to alkaline pH

conditions.

Transformation to More Stable Phases
Mackinawite serves as a precursor to more stable iron sulfides, primarily greigite (Fe₃S₄) and

ultimately pyrite (FeS₂).[2][3] The transformation pathways are complex and can proceed

through various mechanisms, including solid-state transformations and dissolution-

reprecipitation processes. The thermodynamic driving force for these transformations is the

lower Gibbs free energy of formation of the product phases.

The following table provides a comparison of the standard Gibbs free energy of formation for

key iron sulfides, illustrating the thermodynamic favorability of mackinawite transformation.

Mineral Formula ΔG°f (kJ·mol⁻¹)

Mackinawite FeS -98.493[6]

Greigite Fe₃S₄ -423.8

Pyrrhotite Fe₇S₈ -739.7

Pyrite FeS₂ -166.9

Note: Values for greigite, pyrrhotite, and pyrite are from standard thermodynamic compilations

and are provided for comparison.

Experimental Protocols
Synthesis of Nanocrystalline Mackinawite
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This protocol describes a common method for synthesizing nanocrystalline mackinawite under

anoxic conditions.

Materials:

Ferrous chloride (FeCl₂) solution (e.g., 0.57 M)

Sodium sulfide (Na₂S) solution (e.g., 1.1 M)

Deoxygenated Milli-Q water

Anaerobic chamber (e.g., with a 5% H₂ in N₂ atmosphere)

Magnetic stirrer

Procedure:

Prepare all solutions with deoxygenated water by purging with high-purity nitrogen gas for at

least 30 minutes.

Conduct the synthesis inside an anaerobic chamber to prevent oxidation.

Slowly add the sodium sulfide solution to the ferrous chloride solution while vigorously

stirring. A slight excess of sulfide is often used to prevent the precipitation of iron hydroxides.

[9]

Allow the resulting black precipitate to age for a specified period (e.g., 3 days) with

continuous stirring to promote the formation of crystalline mackinawite.[9]

The resulting mackinawite can be collected by centrifugation or filtration under anoxic

conditions.

Measurement of Thermodynamic Properties
Detailed experimental protocols for measuring the thermodynamic properties of air-sensitive

minerals like mackinawite are complex and require specialized equipment.
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Calorimetry: The enthalpy of formation (ΔH°f) can be determined by solution calorimetry,

where the heat of dissolution of the mineral in a suitable solvent is measured. For air-

sensitive sulfides, this is performed in a sealed, anoxic calorimetric cell. The heat capacity

(C_p) and entropy (S°) are typically measured using adiabatic or differential scanning

calorimetry (DSC) from near absolute zero to higher temperatures.

Electrochemical Methods: The Gibbs free energy of formation (ΔG°f) can be determined from

the electromotive force (EMF) of an electrochemical cell where a reaction involving

mackinawite is at equilibrium. This requires the construction of a specific electrode system

that is reversible with respect to the components of mackinawite.

Biomedical Applications: Mackinawite Nanozymes
A groundbreaking application of mackinawite is in the form of nanozymes, which are

nanomaterials with enzyme-like characteristics. Mackinawite nanozymes have been shown to

be highly effective scavengers of reactive oxygen species (ROS), which are implicated in a

wide range of diseases.

Mechanism of ROS Scavenging
Mackinawite nanozymes exhibit broad-spectrum ROS scavenging activity through a synergistic

mechanism that includes:

Multi-enzyme-like activities: They can mimic the function of natural antioxidant enzymes such

as superoxide dismutase (SOD) and catalase.

Hydrogen polysulfide release: The nanozymes can release hydrogen polysulfides (H₂S_n),

which are potent antioxidants.[4]

This dual action allows for the efficient neutralization of various ROS, including superoxide

anions (O₂⁻), hydrogen peroxide (H₂O₂), and hydroxyl radicals (•OH).[4]

Impact on Inflammatory Signaling Pathways
In the context of acute kidney injury (AKI), a condition characterized by excessive ROS

production, mackinawite nanozymes have been shown to mitigate inflammation by modulating
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key signaling pathways. Treatment with these nanozymes has been observed to downregulate

pro-inflammatory pathways, including:

Interleukin-6/Janus kinase/Signal transducer and activator of transcription 3 (IL-

6/JAK/STAT3) pathway

Interferon-gamma (IFN-γ) signaling

Tumor necrosis factor-alpha (TNF-α) signaling via NF-κB[4]

This anti-inflammatory effect, coupled with direct ROS scavenging, highlights the therapeutic

potential of mackinawite nanozymes.
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Caption: Experimental workflow for the synthesis and characterization of mackinawite.
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Caption: Mechanism of action of mackinawite nanozymes in ROS scavenging and inflammation

reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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